Cas no 1396768-50-5 (1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine)

• Product Name: 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine
• CAS No: 1396768-50-5
• MF: C₁₈H₂₃NO₃S₂
• MW: 365.510122537613
• CID: 6510475
• PubChem ID: 71787034
• Update Time: 2025-06-08

1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine
• AKOS024535845
• 1-[2-(4-methoxyphenyl)ethanesulfonyl]-4-(thiophen-3-yl)piperidine
• 1-[2-(4-methoxyphenyl)ethylsulfonyl]-4-thiophen-3-ylpiperidine
• F6184-0688
• 1396768-50-5
• 1-((4-methoxyphenethyl)sulfonyl)-4-(thiophen-3-yl)piperidine

• Inchi： 1S/C18H23NO3S2/c1-22-18-4-2-15(3-5-18)9-13-24(20,21)19-10-6-16(7-11-19)17-8-12-23-14-17/h2-5,8,12,14,16H,6-7,9-11,13H2,1H3
• InChI Key： BRLMRKVSYULUEG-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)OC)(N1CCC(C2=CSC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.11193594g/mol
• Monoisotopic Mass: 365.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.2Ų

Additional information on 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine

Introduction to 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine (CAS No. 1396768-50-5)

1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine, with the CAS number 1396768-50-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a thiophene moiety, and a sulfonyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine can be described as follows: it consists of a piperidine ring substituted at the 4-position with a thiophene group and at the 1-position with a 2-(4-methoxyphenyl)ethanesulfonyl moiety. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility, stability, and receptor binding affinity.

Recent studies have highlighted the potential of 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of key inflammatory pathways, such as the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant activity is thought to be mediated through its interaction with voltage-gated sodium channels and GABAergic neurotransmission.

The pharmacokinetic properties of 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine have been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Research indicates that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for its therapeutic efficacy. Furthermore, it has been shown to have low toxicity and minimal side effects in preclinical models.

The synthetic route for the preparation of 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine involves several steps, including the formation of the piperidine ring, introduction of the thiophene moiety, and attachment of the sulfonyl group. Various synthetic strategies have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiophene group onto the piperidine ring.

The potential applications of 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine extend beyond its use as a standalone therapeutic agent. It has also been explored as a lead compound for drug discovery programs aimed at developing novel treatments for neurological disorders, chronic pain, and inflammatory diseases. The structural flexibility and functional group diversity of this compound make it an attractive scaffold for medicinal chemists to modify and optimize for improved potency and selectivity.

In conclusion, 1-2-(4-methoxyphenyl)ethanesulfonyl-4-(thiophen-3-yl)piperidine (CAS No. 1396768-50-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.